3-[1-({[(3-methylbutyl)carbamoyl]methyl}sulfanyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]-N-(propan-2-yl)propanamide

Specification

• CAS No.: 1112437-10-1
• Molecular Formula: C22H30N6O3S
• Molecular Weight: 458.6 g/mol
• IUPAC Name: 3-[1-[2-(3-methylbutylamino)-2-oxoethyl]sulfanyl-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-4-yl]-N-propan-2-ylpropanamide
• Standard InChI: InChI=1S/C22H30N6O3S/c1-14(2)9-11-23-19(30)13-32-22-26-25-21-27(12-10-18(29)24-15(3)4)20(31)16-7-5-6-8-17(16)28(21)22/h5-8,14-15H,9-13H2,1-4H3,(H,23,30)(H,24,29)
• Standard InChI Key: LUFGIGSPFUQBBV-UHFFFAOYSA-N
• SMILES: CC(C)CCNC(=O)CSC1=NN=C2N1C3=CC=CC=C3C(=O)N2CCC(=O)NC(C)C
• Canonical SMILES: CC(C)CCNC(=O)CSC1=NN=C2N1C3=CC=CC=C3C(=O)N2CCC(=O)NC(C)C

Introduction

The compound 3-[1-({[(3-methylbutyl)carbamoyl]methyl}sulfanyl)-5-oxo-4H,5H-triazolo[4,3-a]quinazolin-4-yl]-N-(propan-2-yl)propanamide is a complex organic molecule featuring a triazoloquinazoline core, a sulfanyl group, and carbamoyl functionalities. This compound is not directly referenced in the provided search results, but its structural components suggest potential biological activities similar to related compounds.

Structural Components and Potential Biological Activities

• Triazoloquinazoline Core: This part of the molecule is known for its presence in compounds with various pharmacological properties, including antitumor and anti-inflammatory activities.

• Sulfanyl Group: Sulfur-containing groups often contribute to the biological activity of organic compounds by participating in redox reactions or interacting with biological targets.

• Carbamoyl Functionalities: These groups are common in drugs and can enhance solubility and bioavailability.

Potential Applications

Given the structural similarities to compounds with known biological activities, this molecule could be a candidate for further pharmacological studies, particularly in areas like pain management, inflammation, and cancer treatment.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Potential Biological Activities
4-(3-methylbutyl)-1-sulfanyl-4H,5H-124triazolo[4,3-a]quinazolin-5-one	C14H16N4OS	288.37	Antitumor, Anti-inflammatory
N-(3-methylbutyl)-4-{[4-oxo-2-({[(propan-2-yl)carbamoyl]methyl}sulfanyl)-3,4-dihydroquinazolin-3-yl]methyl}benzamide	Not specified	Approximately 526.66	Agonist for cannabinoid receptors, potential in pain management and anti-inflammatory therapies
(1S,3S)-3-[5-[5-[[cyclobutylmethyl(methyl)carbamoyl]oxymethyl]-1-methyltriazol-4-yl]-3-methylpyrazin-2-yl]oxycyclohexane-1-carboxylic acid	Not specified	472.5	Potential pharmacological applications, though specific activities not detailed